2-(4-Acetylpiperazin-1-yl)ethanethioamide
Overview
Description
Scientific Research Applications
Antimicrobial Agents
The compound “2-(4-Acetylpiperazin-1-yl)ethanethioamide” could be used in the synthesis of new antimicrobial agents. For instance, it has been used in the design and synthesis of new Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin analogues . These analogues have shown promising direct activity against Gram-negative strains, and anti-biofilm activity against Gram-positive strains .
Anti-Biofilm Properties
The compound could also be used to develop substances with anti-biofilm properties. Biofilms are a collective of one or more types of microorganisms that can grow on many different surfaces. Anti-biofilm substances can prevent the formation of these biofilms, which is particularly useful in medical and industrial applications .
DNA Gyrase Binding
The compound could potentially be used to develop substances that bind to DNA gyrase, an enzyme that introduces supercoiling into DNA. This could allow for a more potent antibacterial effect and activity against current quinolone-resistant bacterial strains .
Antibiotic Resistance
The compound could potentially be used in the development of new antibiotics, particularly in the fight against antibiotic resistance. The development of new antibiotics is crucial in the face of increasing antibiotic resistance .
Fluoroquinolones
The compound could potentially be used in the development of new fluoroquinolones, a type of antibiotics that are particularly effective against both Gram-negative and Gram-positive bacteria .
Chemical Research
The compound “2-(4-Acetylpiperazin-1-yl)ethanethioamide” is available from suppliers for scientific research needs . This suggests that it could be used in various types of chemical research, including the development of new chemical compounds and the study of chemical reactions.
Safety And Hazards
properties
IUPAC Name |
2-(4-acetylpiperazin-1-yl)ethanethioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3OS/c1-7(12)11-4-2-10(3-5-11)6-8(9)13/h2-6H2,1H3,(H2,9,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DYHQKCDHXMBJJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50640915 |
Source
|
| Record name | (4-Acetylpiperazin-1-yl)ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50640915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Acetylpiperazin-1-yl)ethanethioamide | |
CAS RN |
1016799-62-4 |
Source
|
| Record name | (4-Acetylpiperazin-1-yl)ethanethioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50640915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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